Cas no 1803612-24-9 (3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride)

• Product Name: 3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride
• CAS No: 1803612-24-9
• MF: C₄H₁₄Cl₂N₂O
• MW: 177.072759151459
• CID: 5719300
• PubChem ID: 119031261
• Update Time: 2025-08-05

3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinyl-2-methylpropan-1-oldihydrochloride
• 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride
• EN300-210972
• 1803612-24-9
• 3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride

• Inchi： 1S/C4H12N2O.2ClH/c1-4(3-7)2-6-5;;/h4,6-7H,2-3,5H2,1H3;2*1H
• InChI Key： PTZTVBLLGISSLF-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC(C)CNN

Computed Properties

• Exact Mass: 176.0483185g/mol
• Monoisotopic Mass: 176.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride

3-Hydrazinyl-2-methylpropan-1-ol Dihydrochloride (CAS No. 1803612-24-9): A Comprehensive Overview

3-Hydrazinyl-2-methylpropan-1-ol dihydrochloride (CAS No. 1803612-24-9) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound, also known as 3-hydrazino-2-methylpropan-1-ol dihydrochloride, is a hydrazine derivative that has garnered attention due to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride consists of a hydrazine group (-NH-NH₂) attached to a 2-methylpropan-1-ol backbone, with the entire molecule being in the form of a dihydrochloride salt. This structure confers the compound with specific reactivity and solubility characteristics, making it an attractive candidate for various chemical and biological studies.

In recent years, 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride has been extensively studied for its potential as a building block in the synthesis of more complex molecules. Its hydrazine functionality can participate in a wide range of chemical reactions, including condensation reactions, coupling reactions, and cyclization reactions. These reactions are crucial in the development of new pharmaceuticals and materials.

One of the key areas of research involving 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride is its role in the synthesis of antiviral agents. Recent studies have shown that compounds derived from this hydrazine derivative exhibit potent antiviral activity against various viral strains, including influenza and herpes viruses. The ability to modify the hydrazine group and the alcohol moiety allows for the fine-tuning of these compounds to optimize their antiviral properties.

Beyond antiviral applications, 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride has also been explored for its potential as an intermediate in the synthesis of anti-inflammatory drugs. Inflammatory diseases such as arthritis and asthma are major health concerns, and the development of new anti-inflammatory agents is a priority in pharmaceutical research. Studies have demonstrated that derivatives of this compound can effectively inhibit inflammatory pathways, making them promising candidates for further drug development.

The solubility and stability of 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride are important factors that contribute to its utility in both laboratory settings and industrial processes. The dihydrochloride salt form enhances its solubility in water and organic solvents, facilitating its use in various synthetic protocols. Additionally, the compound's stability under different reaction conditions ensures consistent performance in chemical reactions.

In the context of medicinal chemistry, 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The hydrazine group in this compound can be modified to create prodrugs that are more stable during storage and transport but become active upon administration to patients. This approach can improve drug efficacy and reduce side effects.

The safety profile of 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride is another critical aspect of its evaluation. While hydrazine derivatives can be toxic if mishandled, proper safety protocols and handling guidelines can mitigate these risks. Research has shown that this compound is relatively stable under standard laboratory conditions and does not pose significant hazards when used appropriately.

In conclusion, 3-hydrazinyl-2-methylpropan-1-ol dihydrochloride (CAS No. 1803612-24-9) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and medicinal chemistry. Its unique chemical properties make it an attractive candidate for the development of new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and improving human health.